Cas no 1187169-90-9 (3-(5-Chloro-2-thienyl)quinoline)

• Product Name: 3-(5-Chloro-2-thienyl)quinoline
• CAS No: 1187169-90-9
• MF: C₁₃H₈ClNS
• MW: 245.727320671082
• MDL: MFCD13152433
• CID: 4684817
• PubChem ID: 49761809
• Update Time: 2025-05-26

3-(5-Chloro-2-thienyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(5-Chloro-2-thienyl)quinoline
• 3-(5-chlorothiophen-2-yl)quinoline

• MDL： MFCD13152433
• Inchi： 1S/C13H8ClNS/c14-13-6-5-12(16-13)10-7-9-3-1-2-4-11(9)15-8-10/h1-8H
• InChI Key： PYVFGZXEHYYSCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CN=C3C=CC=CC3=C2)S1

Computed Properties

• Exact Mass: 245.0065981g/mol
• Monoisotopic Mass: 245.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 4.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-(5-Chloro-2-thienyl)quinoline

Recent Advances in the Study of 3-(5-Chloro-2-thienyl)quinoline (CAS: 1187169-90-9) in Chemical Biology and Pharmaceutical Research

3-(5-Chloro-2-thienyl)quinoline (CAS: 1187169-90-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique quinoline-thiophene hybrid structure, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 3-(5-Chloro-2-thienyl)quinoline, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. This advancement is expected to facilitate further pharmacological evaluations and large-scale production, making the compound more accessible for preclinical and clinical studies.

In terms of biological activity, 3-(5-Chloro-2-thienyl)quinoline has demonstrated promising results as a modulator of various enzymatic pathways. A study published in Bioorganic & Medicinal Chemistry Letters revealed its potent inhibitory effects on protein kinases involved in inflammatory and oncogenic processes. Specifically, the compound exhibited selective inhibition of JAK2 and EGFR kinases, suggesting its potential as a lead candidate for the development of targeted therapies for cancer and autoimmune diseases. These findings are supported by in vitro and in vivo assays, which showed significant reduction in tumor growth and inflammation markers.

Another area of interest is the compound's potential application in neurodegenerative diseases. Research conducted at the University of Cambridge in 2024 identified 3-(5-Chloro-2-thienyl)quinoline as a small-molecule activator of autophagy, a cellular process critical for the clearance of toxic protein aggregates. The study demonstrated that the compound enhances autophagy flux in neuronal cells, thereby reducing the accumulation of amyloid-beta and tau proteins, which are hallmark pathologies of Alzheimer's disease. These results open new avenues for the development of neuroprotective agents based on this chemical scaffold.

Despite these promising findings, challenges remain in the clinical translation of 3-(5-Chloro-2-thienyl)quinoline. Pharmacokinetic studies have indicated limited oral bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like properties. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to enhance its stability and tissue penetration. A 2024 study in Advanced Drug Delivery Reviews highlighted the successful encapsulation of the compound in biodegradable polymeric nanoparticles, which significantly improved its plasma half-life and brain distribution in animal models.

In conclusion, 3-(5-Chloro-2-thienyl)quinoline (CAS: 1187169-90-9) represents a versatile and pharmacologically active compound with broad applications in drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Ongoing research efforts are expected to further elucidate its molecular targets and optimize its pharmacokinetic profile, paving the way for its eventual clinical application. The continued exploration of this compound underscores its potential to address unmet medical needs in oncology, neurology, and immunology.